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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclobutane

Cat. No.: B13021240 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential information regarding the molecular properties of 1-
Bromo-1-methylcyclobutane, a key reagent in various organic synthesis applications. The

data presented is intended to support research and development activities by providing

accurate and readily accessible information.

Core Data Presentation
The fundamental quantitative data for 1-Bromo-1-methylcyclobutane is summarized in the

table below.

Property Value Source(s)

Molecular Formula C5H9Br [1][2]

Molecular Weight 149.03 g/mol [1][2]

Monoisotopic Mass 147.98876 Da [1]

CAS Registry Number 80204-24-6 [1][2]

IUPAC Name 1-bromo-1-methylcyclobutane [1]

Molecular Structure and Visualization
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The chemical structure of 1-Bromo-1-methylcyclobutane is depicted below. This visualization

is critical for understanding its steric and electronic properties, which influence its reactivity in

chemical transformations.

Caption: 2D chemical structure of 1-Bromo-1-methylcyclobutane.

Experimental Protocols
While specific experimental protocols are highly dependent on the intended application, a

general protocol for a substitution reaction involving 1-Bromo-1-methylcyclobutane is

outlined below. This serves as a foundational workflow that can be adapted for various

nucleophiles.
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Caption: Generalized workflow for a nucleophilic substitution reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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